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Compound of Interest

Compound Name: Chromium chloride

Cat. No.: B15601438 Get Quote

For Immediate Implementation: This document provides critical safety and logistical protocols

for the handling and disposal of chromium chloride. Adherence to these procedures is

mandatory to ensure a safe laboratory environment for all researchers, scientists, and drug

development professionals.

Chromium chloride, a compound utilized in various chemical syntheses, presents potential

health and environmental hazards if not managed correctly. This guide offers a direct,

procedural framework for its safe use, from initial handling to final disposal, reinforcing our

commitment to safety beyond the product itself.

Operational Plan: Personal Protective Equipment
(PPE)
When handling chromium chloride in any form (anhydrous or hexahydrate), a comprehensive

PPE strategy is essential to minimize exposure. The following table summarizes the required

protective gear.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A face shield

should be worn when there is

a risk of splashing or dust

generation.[1][2]

Protects against eye contact

which can cause severe

irritation or damage.[3]

Skin Protection

Wear impervious gloves (e.g.,

nitrile rubber) and a lab coat or

chemical-resistant suit.[2][3]

Ensure gloves are inspected

before use.[2]

Prevents skin contact which

can lead to irritation, burns, or

allergic reactions.[3][4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3][5] If ventilation is

inadequate or exposure limits

are exceeded, use a

NIOSH/MSHA approved

respirator.[1][6]

Minimizes inhalation of dust,

which can cause respiratory

tract irritation.[6]

Exposure Limits for Chromium (as Cr):

Regulatory Body
Exposure Limit (8-hour Time-Weighted
Average)

OSHA (PEL) 0.5 mg/m³

NIOSH (REL) 0.5 mg/m³

ACGIH (TLV) 0.5 mg/m³

Source:[6]

**Step-by-Step Handling and Storage Protocol
Preparation: Before handling, ensure you are in a well-ventilated area, preferably with a

chemical fume hood readily available.[3][5] Confirm that an eyewash station and safety
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shower are accessible.[1]

Donning PPE: Put on all required PPE as outlined in the table above.

Handling:

Avoid the formation of dust.[1][4]

Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[1][3]

Storage:

Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[1][4][7]

Keep away from incompatible materials such as strong oxidizing agents.[1][7]

Chromium chloride is hygroscopic; protect from moisture.[1][7]

Disposal Plan: Managing Chromium Chloride Waste
All chromium chloride waste is considered hazardous and must be disposed of accordingly.

Segregation: Do not mix chromium chloride waste with other chemical waste streams.

Containment: Collect waste in a clearly labeled, sealed container.

Disposal: Dispose of the waste through an approved hazardous waste disposal facility.[1]

Adhere to all federal, state, and local regulations.[8]

Environmental Protection: Do not allow the substance to enter drains or waterways.[2][4]

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[1][8] Remove contaminated clothing.[3]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[1][8]

Inhalation: Move the individual to fresh air.[1][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[3][8]

In all cases of exposure, seek immediate medical attention.[3][8]

Diagram: Chromium Chloride Handling Workflow
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Preparation

Personal Protective Equipment

Handling

Storage Disposal

Work in a well-ventilated area/fume hood

Verify eyewash/shower access

Don Goggles, Gloves, Lab Coat

Avoid dust generation

No eating, drinking, or smoking

Wash hands after handling

Store in a tightly closed container Collect in a labeled, sealed container

Store in a cool, dry, well-ventilated area

Keep away from oxidizing agents

Dispose as hazardous waste

Prevent entry into drains

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of chromium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15601438?utm_src=pdf-custom-synthesis
https://www.geneseo.edu/sites/default/files/2022-10/Chromium%28III%29%20chloride%20hexahydrate%20sds_0.pdf
https://www.ecplabchem.co.nz/function/file/87D81583-247D-4697-B082-062777B5B4BA
https://www.flinnsci.com/sds_238-chromium-chloride/sds_238/
https://www.carlroth.com/medias/SDB-9832-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjA0OTB8YXBwbGljYXRpb24vcGRmfGFESmhMMmhqT0M4NU1qSXpNVFU1TmpFeE5ESXlMMU5FUWw4NU9ETXlYMGRDWDBWT0xuQmtaZ3wzNjQ0ZTdlZmUxNTgyZDY0NzgxMWQ4MzgwMmIxYzdhNDgxZmZjNmQ5Y2NmMDNkODViYmRlMzkwOTlmNmUzNjEw
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA35691~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2012:39:56~~Chromium(III
https://nj.gov/health/eoh/rtkweb/documents/fs/2248.pdf
https://www.fishersci.be/store/msds?partNumber=11351699&countryCode=BE&language=en
https://www.senturyreagents.com/msds/chromium_chloride_solution.pdf
https://www.benchchem.com/product/b15601438#personal-protective-equipment-for-handling-chromium-chloride
https://www.benchchem.com/product/b15601438#personal-protective-equipment-for-handling-chromium-chloride
https://www.benchchem.com/product/b15601438#personal-protective-equipment-for-handling-chromium-chloride
https://www.benchchem.com/product/b15601438#personal-protective-equipment-for-handling-chromium-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15601438?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

